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Compound of Interest

Compound Name: (2-Bromoethyl)cyclobutane

Cat. No.: B1523900 Get Quote

An in-depth guide for researchers, scientists, and drug development professionals on the

structural and chemical properties of (2-Bromoethyl)cyclobutane, including hypothetical

applications and experimental workflows.

This document provides a comprehensive technical overview of (2-Bromoethyl)cyclobutane,

a halogenated cycloalkane of interest in synthetic chemistry and as a potential building block in

medicinal chemistry. The guide details its structural formula, chemical identifiers, and provides

hypothetical experimental protocols and logical workflows relevant to its application in research

and development.

Chemical Identity and Properties
(2-Bromoethyl)cyclobutane is a chemical compound featuring a cyclobutane ring substituted

with a 2-bromoethyl group. Its fundamental properties and identifiers are crucial for its use and

documentation in a research setting.
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Property Value Source

IUPAC Name 2-bromoethylcyclobutane PubChem[1]

Molecular Formula C₆H₁₁Br PubChem[1][2][3]

SMILES C1CC(C1)CCBr PubChem[1][2]

Molecular Weight 163.06 g/mol PubChem[1]

CAS Number 960078-90-4
PubChem, 1PlusChem,

Achmem[1][3][4]

InChI Key
LGUPKKDAPJQUOD-

UHFFFAOYSA-N
PubChem[1][2]

Structural Representation
The molecular structure consists of a four-carbon cyclobutane ring attached to an ethyl chain,

which is terminated by a bromine atom. This structure provides a unique combination of a

strained aliphatic ring and a reactive alkyl halide functional group.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromoethyl_cyclobutane
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromoethyl_cyclobutane
https://pubchemlite.lcsb.uni.lu/e/compound/54032800
https://www.1pchem.com/prod/960078-90-4
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromoethyl_cyclobutane
https://pubchemlite.lcsb.uni.lu/e/compound/54032800
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromoethyl_cyclobutane
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromoethyl_cyclobutane
https://www.1pchem.com/prod/960078-90-4
https://achmem.com/products/cat-no-bdjhh050494
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromoethyl_cyclobutane
https://pubchemlite.lcsb.uni.lu/e/compound/54032800
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1523900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis & Screening
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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